Cas no 58123-71-0 (3-bromo-4-(methylsulfanyl)benzoic acid)

3-Bromo-4-(methylsulfanyl)benzoic acid is a brominated aromatic compound featuring a methylsulfanyl substituent at the 4-position and a carboxylic acid functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and methylsulfanyl groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The carboxylic acid moiety further allows for easy functionalization into esters, amides, or other derivatives. Its well-defined molecular architecture and stability under standard conditions make it a reliable building block for research and industrial applications requiring precise structural modifications.

3-bromo-4-(methylsulfanyl)benzoic acid structure

58123-71-0 structure

Product Name:3-bromo-4-(methylsulfanyl)benzoic acid

CAS No:58123-71-0

MF:C₈H₇BrO₂S

MW:247.108980417252

MDL:MFCD24308171

CID:2113506

PubChem ID:82802620

Update Time:2025-06-19

3-bromo-4-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-bromo-4-(methylthio)Benzoic acid
- 3-bromo-4-(methylsulfanyl)benzoic acid
- CID 82802620
- Benzoic acid, 3-bromo-4-(methylthio)-
- MDL： MFCD24308171
- Inchi： 1S/C8H7BrO2S/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11)
- InChI Key： LJSXFPBEXJQCFH-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=CC=1SC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Topological Polar Surface Area: 62.6

Experimental Properties

Density: 1.71±0.1 g/cm3(Predicted)
Boiling Point: 352.0±37.0 °C(Predicted)
pka: 3.89±0.10(Predicted)

3-bromo-4-(methylsulfanyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-194226-0.05g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	0.05g	$162.0	2023-09-17
Enamine	EN300-194226-0.1g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	0.1g	$241.0	2023-09-17
Enamine	EN300-194226-0.25g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	0.25g	$347.0	2023-09-17
Enamine	EN300-194226-0.5g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	0.5g	$546.0	2023-09-17
Enamine	EN300-194226-1.0g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	1g	$699.0	2023-06-03
Enamine	EN300-194226-2.5g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	2.5g	$1370.0	2023-09-17
Enamine	EN300-194226-5.0g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	5g	$2028.0	2023-06-03
Enamine	EN300-194226-10.0g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	10g	$3007.0	2023-06-03
Enamine	EN300-194226-1g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	1g	$699.0	2023-09-17
Enamine	EN300-194226-5g	3-bromo-4-(methylsulfanyl)benzoic acid	58123-71-0	95%	5g	$2028.0	2023-09-17